N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H14N2O4S/c20-17(8-13-2-1-5-24-13)18-9-12-7-15(23-19-12)11-3-4-14-16(6-11)22-10-21-14/h1-7H,8-10H2,(H,18,20)
• InChI Key: NYDIYRHAXPRSMJ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC(=NO3)CNC(=O)CC4=CC=CS4
• Molecular Formula: C17H14N2O4S
• Molecular Weight: 342.4 g/mol

Description

N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide, also known as BIA 10-2474, is a small molecule inhibitor that has been the subject of scientific research for its potential therapeutic applications.

Mechanism of Action

N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide 10-2474 works by inhibiting the activity of an enzyme called fatty acid amide hydrolase (FAAH). FAAH is responsible for breaking down endocannabinoids, which are natural compounds that play a role in pain and inflammation regulation. By inhibiting FAAH, N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide 10-2474 increases the levels of endocannabinoids in the body, leading to pain relief and anti-inflammatory effects.
Biochemical and Physiological Effects:
N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide 10-2474 has been shown to have significant effects on the levels of endocannabinoids in the body, leading to pain relief and anti-inflammatory effects. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide 10-2474 in lab experiments is its specificity for FAAH, which allows for targeted inhibition of this enzyme. However, one limitation is the potential for off-target effects, as N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide 10-2474 may also interact with other enzymes and receptors in the body.

Future Directions

There are several potential future directions for research on N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide 10-2474. One area of interest is the development of more selective FAAH inhibitors that do not have the potential for off-target effects. Another direction is the investigation of N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide 10-2474's potential therapeutic applications in other neurological disorders, such as multiple sclerosis and epilepsy. Additionally, research on the pharmacokinetics and pharmacodynamics of N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide 10-2474 could lead to the development of more effective dosing regimens.

Synthesis Methods

N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide 10-2474 is synthesized through a multi-step process involving the reaction of various chemical intermediates. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide 10-2474 has been studied for its potential therapeutic applications in the treatment of neurological disorders such as chronic pain, anxiety, and depression. It has also been investigated for its use as an anti-inflammatory agent.